Cas no 76435-47-7 (Methyl 2-fluoro-3-oxo-3-phenylpropanoate)

• Product Name: Methyl 2-fluoro-3-oxo-3-phenylpropanoate
• CAS No: 76435-47-7
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 4937282
• Update Time: 2026-02-27

Methyl 2-fluoro-3-oxo-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-3-oxo-3-phenylpropanoate
• alpha-Fluoro-beta-oxobenzenepropanoic acid methyl ester
• Methyl 2-fluoro-3-oxo-3-phenylpropanoate

• Inchi： 1S/C10H9FO3/c1-14-10(13)8(11)9(12)7-5-3-2-4-6-7/h2-6,8H,1H3
• InChI Key： ZSEUQFAHPLXARP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-fluoro-3-oxo-3-phenylpropanoate

Methyl 2-fluoro-3-oxo-3-phenylpropanoate (CAS No. 76435-47-7): Properties, Applications, and Market Insights

Methyl 2-fluoro-3-oxo-3-phenylpropanoate (CAS No. 76435-47-7) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This ester derivative, featuring a fluoro and phenyl group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a carbonyl and ester functionality, makes it a versatile building block for drug discovery and fine chemical production.

The compound's molecular formula is C₁₀H₉FO₃, with a molecular weight of 196.18 g/mol. Its physicochemical properties, such as solubility in organic solvents and stability under controlled conditions, have made it a subject of interest for researchers exploring fluorinated compounds. The presence of the fluoro group enhances its reactivity, enabling selective transformations in synthetic pathways.

In recent years, Methyl 2-fluoro-3-oxo-3-phenylpropanoate has gained attention due to the growing demand for fluorinated pharmaceuticals. Fluorine incorporation is a common strategy in drug design to improve metabolic stability and bioavailability. This compound serves as a precursor for fluoro-substituted ketones, which are pivotal in developing enzyme inhibitors and receptor modulators. Researchers are also investigating its potential in crop protection chemicals, leveraging its structural features to enhance pesticidal activity.

The synthesis of Methyl 2-fluoro-3-oxo-3-phenylpropanoate typically involves the fluorination of 3-oxo-3-phenylpropanoate derivatives or esterification of corresponding acids. Advances in green chemistry have prompted the development of eco-friendly catalytic methods to produce this compound with higher yields and reduced waste. These innovations align with the industry's shift toward sustainable manufacturing practices.

Market trends indicate a rising demand for fluoro-organic intermediates, driven by the expansion of the pharmaceutical and agrochemical sectors. The compound's applications extend to material science, where it is used to modify polymer properties or create specialized coatings. Its role in OLED materials and liquid crystals is also under exploration, highlighting its versatility beyond life sciences.

For researchers and manufacturers, sourcing high-quality Methyl 2-fluoro-3-oxo-3-phenylpropanoate is critical. Reputable suppliers ensure compliance with Good Manufacturing Practices (GMP) and provide detailed analytical data, including HPLC and NMR spectra. Storage recommendations typically include protection from moisture and light to maintain stability.

Future prospects for CAS No. 76435-47-7 are promising, with ongoing studies focusing on its utility in bioconjugation and prodrug development. As the scientific community continues to explore fluorine chemistry, this compound is expected to play a pivotal role in next-generation therapeutics and functional materials.